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Compound of Interest

Compound Name: 4-Bromobenzyl bromide

Cat. No.: B049343 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of 4-
bromobenzyl bromide, a vital reagent in organic synthesis. Designed for researchers,

scientists, and professionals in drug development, this document details the compound's

physicochemical characteristics, experimental protocols for their determination, and relevant

logical workflows.

Introduction
4-Bromobenzyl bromide, with the CAS number 589-15-1, is a disubstituted benzene

derivative featuring both a bromine atom and a bromomethyl group at the para position.[1] This

dual reactivity makes it a versatile intermediate in the synthesis of pharmaceuticals,

agrochemicals, and materials science products.[1][2] The benzylic bromide is highly

susceptible to nucleophilic substitution, while the aryl bromide allows for various cross-coupling

reactions.[2] A thorough understanding of its physical properties is essential for its effective use

and handling in a laboratory setting.

Physicochemical Properties
The physical properties of 4-bromobenzyl bromide are summarized in the tables below,

providing a consolidated reference for key quantitative data.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₇H₆Br₂ [1][3]

Molecular Weight 249.93 g/mol [4]

Appearance

White to off-white or pale

cream crystalline solid/powder.

[1][3][5]

[1][3][5]

Odor
Faint, agreeable aromatic

odor; pungent.[1][5][6]
[1][5][6]

Melting Point 60-64 °C [1][3][7][8][9][10][11][12]

Boiling Point 115-124 °C at 12 mmHg [1][7][8][9][10][12][13]

Density
1.849 g/cm³ (estimate); 1.9 ±

0.1 g/cm³
[1]

Refractive Index 1.6066 (estimate) [1][9][10]

Table 2: Solubility Profile

Solvent Solubility Source(s)

Water
Insoluble, may decompose.[5]

[13]
[5][13]

Organic Solvents Soluble in ethanol and ether.[5] [5]

Purification Solvent Crystallized from ethanol.[10] [10]

Table 3: Spectroscopic Data Identifiers
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Spectroscopic Technique Availability Source(s)

¹H NMR Data available. [1][4][14]

¹³C NMR Data available. [1]

Infrared (IR)
Data available (KBr disc, liquid

film, nujol mull).[1]
[1][4]

Mass Spectrometry (MS) Data available. [4][15]

Raman Spectroscopy Data available. [1][4]

Experimental Protocols
Detailed methodologies for determining the key physical properties of 4-bromobenzyl
bromide are outlined below. These are generalized protocols applicable to solid organic

compounds.

The melting point is a crucial indicator of purity for a crystalline solid.[16]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[16][17]

Capillary tubes (sealed at one end)[16]

Thermometer

Mortar and pestle

Procedure:

Ensure the sample of 4-bromobenzyl bromide is dry and finely powdered.[17]

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 1-2 mm.[18][19]

Place the capillary tube into the heating block of the melting point apparatus.[16]
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Heat the sample rapidly to determine an approximate melting point. Allow the apparatus to

cool.[16]

In a fresh sample, heat rapidly to about 15-20°C below the approximate melting point.

Then, decrease the heating rate to 1-2°C per minute.[17]

Record the temperature at which the first liquid appears (T₁) and the temperature at which

the entire sample becomes a clear liquid (T₂).[16][19] The melting point range is T₁-T₂. For a

pure sample, this range is typically narrow (0.5-1.0°C).[16]

As 4-bromobenzyl bromide's boiling point is given at reduced pressure, a standard distillation

or micro boiling point determination under vacuum is appropriate. The following is a micro-scale

method.

Apparatus:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with high-boiling oil)[20]

Vacuum source and manometer

Procedure:

Place a small amount of liquid 4-bromobenzyl bromide (melted if solid) into the fusion tube.

Invert a capillary tube (sealed end up) into the fusion tube.[21]

Attach the fusion tube to a thermometer and place the assembly in a heating bath, ensuring

the sample is level with the thermometer bulb.[21]

Connect the apparatus to a vacuum source and reduce the pressure to the desired level

(e.g., 12 mmHg).
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Heat the bath slowly and uniformly.[21]

Observe the capillary tube. A stream of bubbles will emerge as the liquid boils.[21]

Note the temperature when a rapid and continuous stream of bubbles emerges. This is the

boiling point at the recorded pressure.[21]

A qualitative assessment of solubility is performed to understand the compound's polarity.[22]

Apparatus:

Small test tubes

Spatula

Vortex mixer (optional)

Various solvents (e.g., water, ethanol, ether, hexane)

Procedure:

Place approximately 25 mg of 4-bromobenzyl bromide into a small test tube.[23]

Add 0.75 mL of the chosen solvent in portions.[23]

After each addition, shake the tube vigorously for 10-20 seconds.[22]

Observe if the solid dissolves completely. If it dissolves, the compound is soluble in that

solvent. If it remains undissolved, it is insoluble.[22]

Record observations for each solvent tested. Note any reactions, such as decomposition in

water.[13]

Workflow and Process Visualizations
The following diagrams, generated using Graphviz, illustrate key workflows related to 4-
bromobenzyl bromide.
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Synthesis Work-up Purification
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Caption: Synthesis and purification workflow for 4-Bromobenzyl bromide.[6][24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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